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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the extraction of the

fungicide Pyriminostrobin from various plant tissues using the QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) method. The protocol is designed for subsequent analysis

by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction
Pyriminostrobin is a broad-spectrum strobilurin fungicide used to control a variety of fungal

diseases in crops. Monitoring its residue levels in plant tissues is crucial for ensuring food

safety and compliance with regulatory limits. The QuEChERS method has emerged as a

popular and effective sample preparation technique for the multi-residue analysis of pesticides

in food matrices due to its simplicity, high throughput, and low solvent consumption.[1][2]

This application note details a validated QuEChERS protocol for the extraction of

Pyriminostrobin from plant tissues such as rice, fruits, and vegetables. The subsequent

analytical determination is typically performed using LC-MS/MS for high sensitivity and

selectivity.

Principle of the Method
The QuEChERS method involves two main steps:
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Extraction: The homogenized plant sample is first extracted with acetonitrile. A combination

of salts (e.g., magnesium sulfate, sodium chloride, and sodium citrate) is then added to

induce phase separation between the aqueous and organic layers and to salt out the analyte

into the acetonitrile layer.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is

then cleaned up using a mixture of sorbents to remove interfering matrix components such

as pigments, sugars, and fatty acids. Common sorbents include primary secondary amine

(PSA) for the removal of organic acids and sugars, C18 for the removal of nonpolar

interferences, and graphitized carbon black (GCB) for the removal of pigments like

chlorophyll.[3][4]

Following cleanup, the final extract is ready for analysis by LC-MS/MS.

Experimental Protocols
Materials and Reagents

Acetonitrile (ACN), HPLC or LC-MS grade

Water, HPLC or LC-MS grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquihydrate

Primary Secondary Amine (PSA) sorbent

C18 sorbent

Graphitized Carbon Black (GCB) (optional, for highly pigmented matrices)

Pyriminostrobin analytical standard

50 mL polypropylene centrifuge tubes
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15 mL polypropylene centrifuge tubes for d-SPE

High-speed centrifuge

Vortex mixer

Sample Preparation
Homogenize a representative portion of the plant tissue (e.g., using a high-speed blender).

For low-water content matrices like rice, it may be necessary to add a specific amount of

water to the sample before homogenization to ensure efficient extraction.[2][5]

Weigh 10 g (for high-water content matrices like fruits and vegetables) or 5 g (for low-water

content matrices like rice, followed by the addition of 10 mL of water) of the homogenized

sample into a 50 mL centrifuge tube.

Extraction Procedure (Modified EN 15662 Method)
Add 10 mL of acetonitrile to the 50 mL centrifuge tube containing the sample.

Cap the tube and shake vigorously for 1 minute using a vortex mixer.

Add the QuEChERS extraction salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge the tube at ≥ 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
Transfer a 1 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube.

The composition of the d-SPE tube will depend on the matrix:

For general fruits and vegetables: 150 mg MgSO₄ and 50 mg PSA.

For pigmented vegetables (e.g., spinach): 150 mg MgSO₄, 50 mg PSA, and 7.5 mg GCB.

[3]
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For fatty matrices: 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

Cap the d-SPE tube and shake vigorously for 30 seconds.

Centrifuge at ≥ 4000 rpm for 5 minutes.

The supernatant is the final extract.

Final Extract Preparation for LC-MS/MS Analysis
Take an aliquot of the final extract and dilute it with a suitable solvent (e.g., mobile phase

initial conditions) to minimize matrix effects and match the solvent composition of the mobile

phase.

Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.

Instrumental Analysis (LC-MS/MS)
The analysis of Pyriminostrobin is typically performed on a liquid chromatography system

coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source operating

in positive ion mode.

Suggested LC Conditions
Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol with

0.1% formic acid (B).

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Column Temperature: 40 °C.

Suggested MS/MS Conditions
Ionization Mode: Electrospray Ionization (ESI), Positive.
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Scan Mode: Multiple Reaction Monitoring (MRM).

Specific precursor and product ions, as well as collision energies, should be optimized for

Pyriminostrobin using a standard solution.

Method Validation Data
While specific validation data for Pyriminostrobin using the exact protocol above is not readily

available in the public domain, the following table summarizes typical performance data for

strobilurin fungicides and other pesticides in plant matrices using QuEChERS-LC-MS/MS,

which can be considered indicative for Pyriminostrobin. Method validation should be

performed in-house for each specific matrix.

Parameter Typical Range Reference

Recovery (%) 70 - 120 [2][5]

Repeatability (RSDr, %) < 20 [2]

Limit of Detection (LOD) 0.001 - 0.01 mg/kg [6]

Limit of Quantification (LOQ) 0.005 - 0.05 mg/kg [6]

Linearity (r²) > 0.99 [3]

Experimental Workflow and Diagrams
The following diagrams illustrate the logical flow of the QuEChERS extraction and analysis

process for Pyriminostrobin in plant tissues.
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d-SPE Cleanup

Analysis
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Acetonitrile Extract

Add d-SPE Sorbents
(MgSO₄, PSA, C18/GCB)
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Caption: QuEChERS experimental workflow for Pyriminostrobin analysis.
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Analytical Process

Plant Tissue Sample QuEChERS Extraction
(Extraction & Cleanup)

is processed by Instrumental Analysis
(LC-MS/MS)

provides extract for

Pyriminostrobin
Concentration Data

generates
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Caption: Logical relationship of the analytical procedure.
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Problem Possible Cause Suggested Solution

Low Recovery Incomplete extraction

Ensure vigorous shaking

during extraction steps. For dry

matrices, ensure proper

hydration.

Analyte degradation

Check the pH of the sample

and adjust if Pyriminostrobin is

pH-sensitive.

Adsorption to sorbents

If using GCB, consider

reducing the amount or

omitting it if pigment removal is

not critical, as it can adsorb

planar pesticides.

High Matrix Effects Insufficient cleanup

Use the appropriate d-SPE

sorbent combination for the

matrix. Increase the dilution

factor of the final extract.

Co-eluting matrix components

Optimize the LC gradient to

improve the separation of

Pyriminostrobin from

interfering compounds.

Poor Peak Shape
Mismatch between injection

solvent and mobile phase

Ensure the final extract is

diluted in a solvent compatible

with the initial mobile phase

conditions.

Inconsistent Results Inhomogeneous sample
Ensure the initial sample is

thoroughly homogenized.

Inaccurate pipetting
Use calibrated pipettes for all

liquid transfers.

Conclusion
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The QuEChERS method provides a simple, rapid, and effective approach for the extraction of

Pyriminostrobin from a variety of plant tissues. When coupled with LC-MS/MS analysis, this

method offers high sensitivity and selectivity for the quantification of Pyriminostrobin residues,

making it suitable for routine monitoring and food safety applications. It is essential to validate

the method for each specific plant matrix to ensure data quality and accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. digitalcommons.odu.edu [digitalcommons.odu.edu]

2. mdpi.com [mdpi.com]

3. [Determination of 105 pesticide residues in vegetables by QuEChERS-liquid
chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Validation of an HPLC-MS/MS method for the quantification of pesticide residues in Rice
and assessment of the washing effect - PMC [pmc.ncbi.nlm.nih.gov]

6. dergipark.org.tr [dergipark.org.tr]

To cite this document: BenchChem. [Application Notes and Protocols for QuEChERS
Extraction of Pyriminostrobin in Plant Tissues]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1429120#quechers-extraction-method-for-
pyriminostrobin-in-plant-tissues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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